Cas no 1379440-46-6 ((2R)-2-methyl-3-(4-methylphenyl)propanoic acid)

• Product Name: (2R)-2-methyl-3-(4-methylphenyl)propanoic acid
• CAS No: 1379440-46-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6411424
• PubChem ID: 41097958
• Update Time: 2025-11-01

(2R)-2-methyl-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1379440-46-6
• (2R)-2-methyl-3-(4-methylphenyl)propanoic acid
• EN300-6505227
• SCHEMBL12696346

• Inchi： 1S/C11H14O2/c1-8-3-5-10(6-4-8)7-9(2)11(12)13/h3-6,9H,7H2,1-2H3,(H,12,13)/t9-/m1/s1
• InChI Key： ZJBQYRLHEYPLEL-SECBINFHSA-N
• SMILES： OC([C@H](C)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2R)-2-methyl-3-(4-methylphenyl)propanoic acid

Comprehensive Overview of (2R)-2-methyl-3-(4-methylphenyl)propanoic acid (CAS No. 1379440-46-6)

(2R)-2-methyl-3-(4-methylphenyl)propanoic acid (CAS No. 1379440-46-6) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and structural features make it a valuable intermediate in the synthesis of bioactive compounds. The compound's enantiomeric purity and aryl-substituted propanoic acid backbone are particularly noteworthy, as they contribute to its utility in drug discovery and development.

In recent years, the demand for chiral building blocks like (2R)-2-methyl-3-(4-methylphenyl)propanoic acid has surged, driven by the growing emphasis on stereoselective synthesis in the pharmaceutical industry. Researchers are increasingly exploring its applications in designing targeted therapies and small-molecule inhibitors. The compound's 4-methylphenyl group enhances its lipophilicity, which is crucial for improving drug bioavailability—a hot topic in medicinal chemistry discussions.

From a synthetic perspective, CAS No. 1379440-46-6 is often utilized in asymmetric catalysis and enantioselective transformations. Its propanoic acid moiety allows for further functionalization, making it a versatile scaffold for constructing complex molecules. This aligns with the current trend of green chemistry, where efficient and sustainable synthetic routes are prioritized. The compound's role in peptide mimetics and enzyme inhibitors also resonates with the rising interest in biomimetic drug design.

The analytical characterization of (2R)-2-methyl-3-(4-methylphenyl)propanoic acid involves advanced techniques such as HPLC chiral separation and NMR spectroscopy, ensuring high purity for research applications. Its optical rotation and melting point are critical quality indicators, often scrutinized in pharmaceutical quality control. These aspects are frequently searched by professionals seeking analytical method development insights.

Beyond pharmaceuticals, CAS No. 1379440-46-6 finds niche applications in material science, particularly in designing chiral liquid crystals and polymeric catalysts. Its thermal stability and stereochemical integrity under varying conditions are subjects of ongoing research, reflecting the broader scientific community's focus on functional materials. This compound's adaptability underscores its relevance in interdisciplinary studies.

In conclusion, (2R)-2-methyl-3-(4-methylphenyl)propanoic acid exemplifies the convergence of chiral chemistry and applied research. Its multifaceted applications—from drug development to advanced materials—highlight its importance in modern science. As the demand for high-purity chiral compounds grows, this molecule is poised to remain a key player in innovation-driven fields.